molecular formula C20H26ClNO B13766325 7-Methyl-N-(p-methylphenethyl)-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride CAS No. 56071-35-3

7-Methyl-N-(p-methylphenethyl)-2,3,4,5-tetrahydro-1-benzoxepin-5-amine hydrochloride

Cat. No.: B13766325
CAS No.: 56071-35-3
M. Wt: 331.9 g/mol
InChI Key: XYRZFCAFADZBLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Its core structure includes a seven-membered benzoxepin ring system substituted with a methyl group at position 7 and a p-methylphenethylamine side chain.

Properties

CAS No.

56071-35-3

Molecular Formula

C20H26ClNO

Molecular Weight

331.9 g/mol

IUPAC Name

2-(4-methylphenyl)ethyl-(7-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)azanium;chloride

InChI

InChI=1S/C20H25NO.ClH/c1-15-5-8-17(9-6-15)11-12-21-19-4-3-13-22-20-10-7-16(2)14-18(19)20;/h5-10,14,19,21H,3-4,11-13H2,1-2H3;1H

InChI Key

XYRZFCAFADZBLC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CC[NH2+]C2CCCOC3=C2C=C(C=C3)C.[Cl-]

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • The target compound has a bulkier p-methylphenethyl side chain compared to simpler N-alkyl/alkynyl groups in analogs .

Predicted Collision Cross-Section (CCS)

Collision cross-section (CCS) values, predicted via computational methods, reflect molecular shape and size under mass spectrometry conditions:

Compound (Adduct) [M+H]+ (m/z) Predicted CCS (Ų) [M+Na]+ (m/z) Predicted CCS (Ų)
7-Fluoro derivative 182.09757 134.6 204.07951 144.4
9-Chloro derivative 198.06803 138.7 220.04997 150.3
8-Fluoro derivative 182.09757 134.6 204.07951 144.4

Analysis :

  • The 9-chloro analog exhibits higher CCS values than fluoro-substituted derivatives, likely due to increased atomic radius and polarizability of chlorine .
  • The target compound , with its extended phenethyl side chain, would likely display significantly higher CCS values (unreported in evidence), correlating with its larger molecular weight.

Pharmacological and Functional Insights

  • This highlights the role of substituent positioning (e.g., isopropylphenyl groups) in modulating receptor activity .
  • Halogenated benzoxepins (e.g., 7-fluoro, 8-chloro) may exhibit enhanced blood-brain barrier penetration due to increased lipophilicity, though this requires experimental validation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.